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Compound of Interest

Compound Name: L-Diguluronic acid disodium

Cat. No.: B12392203

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
L-Diguluronic acid disodium. A specific Safety Data Sheet (SDS) for this compound is not
readily available. Therefore, the information presented herein is based on data for L-
Diguluronic acid disodium where available, and supplemented with safety and handling
guidelines for structurally similar compounds, such as other uronic acid disodium salts and
polysaccharide-derived sodium salts. It is imperative that all laboratory personnel conduct their
own risk assessments and adhere to institutional and regulatory safety protocols before
handling this substance.

Introduction

L-Diguluronic acid disodium is a linear polysaccharide copolymer composed of two L-
guluronic acid units. It serves as a precursor for the production of alginate, an unbranched
polyanionic polysaccharide. Due to its properties, it is being explored as a delivery carrier,
particularly for antifungal agents. This guide provides essential information on its safety and
handling to ensure its proper use in a research and development setting.

Physicochemical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The following table summarizes the known properties of L-
Diguluronic acid disodium.
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Property Value Source
CAS Number 34044-54-7 [1]
Molecular Formula Ci12HieNa2013 [1]
Molecular Weight 414.22 g/mol [1]
Appearance Powder [1]
Purity >98% [1]

Soluble in Chloroform,
Dichloromethane, Ethyl

Solubility Acetate, DMSO, Acetone. The [1]
product is also expected to be

water-soluble.

Desiccate at -20°C. Keep
containers tightly closed in a

Storage ) [11[2]
dry, cool, and well-ventilated

place.

Hazard Identification and Classification

Based on available data for similar compounds, L-Diguluronic acid disodium is not classified
as a hazardous substance. However, as with any chemical powder, it may pose minimal risks.

Potential Hazards:

o Eye Irritation: May cause serious eye irritation upon contact.

o Skin Irritation: May cause skin irritation upon prolonged or repeated contact.
o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

e Combustible Dust: As a fine powder, it may form explosive dust-air mixtures if dispersed in
sufficient concentrations.
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At their given concentration, the product is not considered to contain substances hazardous to
health or the environment.[2]

Experimental Protocols & Safety Assessment

Due to the absence of specific toxicological studies for L-Diguluronic acid disodium, this
section outlines general experimental workflows for assessing the safety of a novel chemical
substance, which would be applicable.

General Workflow for In Vitro Cytotoxicity Assay

Preparation Exposure Assay Data Analysis
Prepare stock soluon of Culture and seed cells Treat cels with serialdiutions Incubate for a defined period Ada viabilty reagent
(D) (oo ) (T ) (R ) -+ Co R ) (e e

Recommended Personal Protective Equipment

[Gloves (Nitrile rubberD
[Safety Goggles/GIasses]

Gespirator (when dust is generatedD
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(Evacuate immediate area if necessar})

(Ensure adequate ventilatior)
(Wear appropriate PPE)

Contain the spill

(Sweep up and shovel into a suitable container for disposal. Avoid generating dust)

(Clean the affected area)

(Dispose of waste according to regulations)

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392203#l-diguluronic-acid-disodium-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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